Cas no 2408959-57-7 (7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride)

• Product Name: 7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride
• CAS No: 2408959-57-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5754647
• PubChem ID: 146082245
• Update Time: 2025-05-24

7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408959-57-7
• 7-oxa-2-azabicyclo[3.3.1]nonane hydrochloride
• EN300-7540821
• 7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride

• Inchi： 1S/C7H13NO.ClH/c1-2-8-7-3-6(1)4-9-5-7;/h6-8H,1-5H2;1H
• InChI Key： FTLSCPPVOVLQEF-UHFFFAOYSA-N
• SMILES： Cl.O1CC2CC(C1)CCN2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride

7-Oxa-2-azabicyclo[3.3.1]nonane Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2408959-57-7, known as 7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of bicyclic amines, which are widely studied for their unique structural properties and potential applications in drug design.

The name 7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride is derived from its structural features. The "bicyclo[3.3.1]" designation indicates a bicyclic framework consisting of two fused rings: one three-membered ring and another three-membered ring, connected by a single bridge of one carbon atom. The "oxa" prefix signifies the presence of an oxygen atom within the ring system, while the "aza" indicates the presence of a nitrogen atom in place of a carbon atom in one of the rings. This unique structure contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of bicyclic amines in medicinal chemistry, particularly as scaffolds for drug development. The 7-Oxa-2-azabicyclo[3.3.1]nonane core has been shown to exhibit promising pharmacokinetic profiles, making it an attractive candidate for various therapeutic applications. Researchers have explored its potential in treating conditions such as central nervous system disorders, cardiovascular diseases, and infectious diseases.

One of the most intriguing aspects of this compound is its ability to act as a template for bioisosteric replacements in drug design. By substituting certain groups within the bicyclic framework, chemists can fine-tune the molecule's properties to enhance its efficacy and reduce side effects. For instance, recent research has demonstrated that modifications to the oxygen-containing ring can significantly improve the compound's solubility and bioavailability.

The synthesis of 7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride involves a series of carefully orchestrated reactions, including ring-closing metathesis and subsequent functionalization steps. These methods have been optimized over the years to achieve high yields and excellent stereochemical control, ensuring that the final product meets stringent quality standards.

In terms of applications, this compound has found use in both academic research and industrial settings. Its role as a building block in organic synthesis has made it invaluable for constructing more complex molecules with diverse functionalities. Additionally, its hydrochloride salt form is often employed in pharmaceutical formulations due to its stability and ease of handling.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, paving the way for rational drug design strategies.

In conclusion, 7-Oxa-2-azabicyclo[3.3.1]nonane hydrochloride stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.